Cas no 654067-31-9 (L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-)

L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- structure
654067-31-9 structure
Product name:L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
CAS No:654067-31-9
MF:C48H83N15O12S
MW:1094.33092904091
CID:399396

L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
    • L-Methionine, L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- (9CI)
    • Inchi: 1S/C48H83N15O12S/c1-25(2)21-30(49)39(67)57-31(15-11-18-54-47(50)51)40(68)58-32(16-12-19-55-48(52)53)41(69)61-35(23-29-13-9-8-10-14-29)43(71)62-36(24-64)44(72)60-34(22-26(3)4)42(70)56-27(5)38(66)63-37(28(6)65)45(73)59-33(46(74)75)17-20-76-7/h8-10,13-14,25-28,30-37,64-65H,11-12,15-24,49H2,1-7H3,(H,56,70)(H,57,67)(H,58,68)(H,59,73)(H,60,72)(H,61,69)(H,62,71)(H,63,66)(H,74,75)(H4,50,51,54)(H4,52,53,55)/t27-,28+,30-,31-,32-,33-,34-,35-,36-,37-/m0/s1
    • InChI Key: QAOYMCWGRGPWPB-CIFQRKFTSA-N
    • SMILES: C(O)(=O)[C@H](CCSC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)N

Computed Properties

  • Exact Mass: 1093.60729

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • PSA: 460.38
  • pka: 3.20±0.10(Predicted)

L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- Related Literature

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